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Compound of Interest

Compound Name: Euphorbia factor L8

Cat. No.: B2628361

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the spectroscopic data and experimental protocols for Euphorbia
factor L8, a lathyrane diterpenoid isolated from the seeds of Euphorbia lathyris. This guide is
intended to serve as a technical resource for the identification, characterization, and further
investigation of this compound.

Summary of Spectroscopic Data

Euphorbia factor L8 possesses the molecular formula C3soH37NO7 and a molecular weight of
523.61 g/mol .[1] Its structure has been elucidated through comprehensive spectroscopic
analysis, including Nuclear Magnetic Resonance (NMR) spectroscopy and single-crystal X-ray
diffraction.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 13C NMR spectrum of Euphorbia factor L8, recorded in CDCIs at 150 MHz, reveals 30
distinct carbon signals, consistent with its molecular formula. The chemical shifts are indicative
of a complex diterpenoid structure containing carbonyl groups, olefinic carbons, and a variety
of aliphatic carbons.

Table 1: 13C NMR Spectroscopic Data for Euphorbia Factor L8
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Carbon No. Chemical Shift (6, ppm)
1 48.6
2 37.7
3 81.6
4 52.3
5 65.5
6 144.4
7 34.9
8 21.0
9 35.4
10 25.3
11 28.5
12 146.6
13 134.3
14 196.6
15 92.5
16 14.2
17 115.5
18 29.0
19 16.8
20 12.4
21 164.9
22 126.0
23 137.0
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24 123.3
25 153.5
26 151.0
27 170.2
28 21.6

29 169.7
30 22.1

Source: Li et al., 2008[1]

While the complete *H NMR data for Euphorbia factor L8 is not readily available in the
reviewed literature, analysis of closely related lathyrane diterpenoids, such as Euphorbia factor
L1, can provide valuable comparative insights into the expected proton chemical shifts and
coupling constants.

Mass Spectrometry (MS)

Liquid chromatography-electrospray ionization mass spectrometry (LC-ESI-MS) has been
utilized for the analysis of Euphorbia factor L8. In positive ionization mode, the protonated
molecule [M+H]* is observed, confirming the molecular weight of the compound.

Table 2: Mass Spectrometry Data for Euphorbia Factor L8

lon Observed m/z

[M+H]*+ 524.3 (calculated for C3oH3sNO7%)

Infrared (IR) Spectroscopy

Specific IR absorption data for Euphorbia factor L8 is not detailed in the available literature.
However, based on the known structure, characteristic absorption bands are expected for the
carbonyl groups (esters and a ketone), carbon-carbon double bonds, and carbon-oxygen single
bonds. For comparison, the IR spectrum of the related compound Euphorbia factor L3 shows

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2915372/
https://www.benchchem.com/product/b2628361?utm_src=pdf-body
https://www.benchchem.com/product/b2628361?utm_src=pdf-body
https://www.benchchem.com/product/b2628361?utm_src=pdf-body
https://www.benchchem.com/product/b2628361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2628361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

absorption bands at 1739 cm~t and 1714 cm~! (C=0 stretching), and 1650 cm~* and 1622
cm~1 (C=C stretching).

Experimental Protocols
Isolation of Euphorbia Factor L8

The isolation of Euphorbia factor L8 from the seeds of Euphorbia lathyris is a multi-step
process involving extraction and chromatographic separation.

Workflow for Isolation of Euphorbia factor L8
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Dried Seeds of Euphorbia lathyris
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Caption: Isolation workflow for Euphorbia factor L8.
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Extraction: The air-dried and powdered seeds of Euphorbia lathyris are extracted with 95%
ethanol at room temperature.

Concentration: The ethanolic extract is concentrated under reduced pressure to yield a crude
extract.

Partitioning: The crude extract is suspended in water and partitioned with ethyl acetate. The
ethyl acetate soluble fraction is collected.

Column Chromatography: The ethyl acetate fraction is subjected to silica gel column
chromatography, eluting with a gradient of petroleum ether and ethyl acetate.

Fraction Collection: Fractions are collected and monitored by thin-layer chromatography
(TLC).

Final Purification: Fractions containing Euphorbia factor L8 are combined and further
purified by repeated column chromatography.

Crystallization: The purified compound is crystallized from a suitable solvent system to yield
pure Euphorbia factor L8.

Spectroscopic Analysis

NMR Spectroscopy:

Sample Preparation: A few milligrams of the purified compound are dissolved in an
appropriate deuterated solvent (e.g., CDCI3).

Instrumentation: *H and 3C NMR spectra are recorded on a high-resolution NMR
spectrometer (e.g., 400 or 600 MHz).

Data Acquisition: Standard pulse sequences are used for acquiring 1D (*H, 13C) and 2D
(COSY, HSQC, HMBC) NMR spectra.

Mass Spectrometry:

e Instrumentation: A liquid chromatography system coupled to a mass spectrometer with an
electrospray ionization (ESI) source is typically used.
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o Sample Introduction: The sample, dissolved in a suitable solvent, is introduced into the mass
spectrometer via the LC system.

o Data Acquisition: Mass spectra are acquired in positive or negative ion mode over a specific
mass range.

Infrared Spectroscopy:

o Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or
KBr) or as a KBr pellet.

e Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used to record the
spectrum.

o Data Acquisition: The spectrum is typically recorded over the range of 4000 to 400 cm~1.

Logical Relationships in Spectroscopic Analysis

The combination of different spectroscopic techniques is crucial for the unambiguous structure
elucidation of complex natural products like Euphorbia factor L8.

Spectroscopic Data Integration for Structure Elucidation
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Caption: Integration of spectroscopic data for structural analysis.

This guide provides a foundational understanding of the spectroscopic properties of Euphorbia
factor L8. For more in-depth analysis and interpretation, researchers are encouraged to
consult the primary literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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